![molecular formula C24H44O4 B093523 Butyl acetyl ricinoleate CAS No. 140-04-5](/img/structure/B93523.png)
Butyl acetyl ricinoleate
Overview
Description
Butyl acetyl ricinoleate is a chemical compound with the molecular formula C24H44O4 . It has a molecular weight of 396.60 . It is used in laboratory chemicals and for the synthesis of substances .
Molecular Structure Analysis
The SMILES string for this compound isCCCCCCCC@HOCCCC)OC(C)=O
. The InChI string is 1S/C24H44O4/c1-4-6-8-15-18-23(28-22(3)25)19-16-13-11-9-10-12-14-17-20-24(26)27-21-7-5-2/h13,16,23H,4-12,14-15,17-21H2,1-3H3/b16-13-/t23-/m1/s1
. Physical And Chemical Properties Analysis
This compound has a boiling point of 200℃ at 101 325 Pa, a density of 0.931 at 20℃, and a vapor pressure of 0Pa at 25℃ . Its water solubility is 72.19ng/L at 25℃ .Scientific Research Applications
Ionic liquids-catalyzed synthesis of methyl acetyl ricinoleate, a close relative of butyl acetyl ricinoleate, using methyl ricinoleic acid and acetic anhydride, achieved a high conversion rate of 97.21% (Li Cunyan & L. Weimin, 2011).
The use of epoxy acylated ricinoleic acid esters, similar to this compound, in poly(vinyl chloride) (PVC) to improve its mechanical properties (Haifei Zhang et al., 2019).
Synthesis of fatty acid derivatives, including ricinoleate esters, as potential biolubricants, with some compounds showing promising properties for use as biolubricants (L. Yao, 2009).
The bio-based synthesis of cyclic carbonates from O-acetyl methyl ricinoleate, a compound related to this compound, highlighting its potential in creating sustainable materials (Tingting Cai et al., 2020).
The preparation of secondary fatty amides, such as the butyl amide of ricinoleic acid, from castor oil, indicating the versatility of ricinoleic acid derivatives in chemical synthesis (G. Piazza et al., 1993).
Research on metabolic and process engineering of Clostridium beijerinckii for butyl acetate production, which is related to this compound in terms of chemical structure and synthesis pathway (Dahui Fang et al., 2020).
Mechanism of Action
Target of Action
Butyl acetyl ricinoleate is a chemical compound with the molecular formula C24H44O4 . It is used in the cosmetic industry as a skin conditioning agent and emollient . The primary targets of this compound are the skin cells, where it helps maintain the skin in good condition and softens and smoothens the skin .
Biochemical Pathways
It is known that ester biosynthesis, a key pathway in yeast and fruit, involves the condensation of an alcohol with acetyl-coa by alcohol-o-acetyltransferase (aatase) . This pathway could potentially be involved in the synthesis of this compound.
Result of Action
The result of the action of this compound is primarily observed at the skin level. It helps to maintain the skin in good condition and softens and smoothens the skin . .
Properties
IUPAC Name |
butyl (Z,12R)-12-acetyloxyoctadec-9-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H44O4/c1-4-6-8-15-18-23(28-22(3)25)19-16-13-11-9-10-12-14-17-20-24(26)27-21-7-5-2/h13,16,23H,4-12,14-15,17-21H2,1-3H3/b16-13-/t23-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEWFIPLBFJGWSR-AONZOJHOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(CC=CCCCCCCCC(=O)OCCCC)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC[C@H](C/C=C\CCCCCCCC(=O)OCCCC)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H44O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30883328 | |
Record name | 9-Octadecenoic acid, 12-(acetyloxy)-, butyl ester, (9Z,12R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30883328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
396.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
140-04-5 | |
Record name | Butyl acetyl ricinoleate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=140-04-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Butyl acetyl ricinoleate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000140045 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Baryl | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2319 | |
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Record name | 9-Octadecenoic acid, 12-(acetyloxy)-, butyl ester, (9Z,12R)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 9-Octadecenoic acid, 12-(acetyloxy)-, butyl ester, (9Z,12R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30883328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butyl O-acetylricinoleate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.904 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | BUTYL ACETYL RICINOLEATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L4C4J38313 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of Butyl acetyl ricinoleate in the shock resisting epoxy resin composite material?
A1: While the paper [] doesn't explicitly detail the specific function of each component, it states that the novel epoxy resin composite material exhibits "good rigidity, good strength, good impact resistance" []. This suggests that this compound, alongside other components like sludge, glass fiber, and triethoxysilane, likely contributes to the overall mechanical properties and enhanced impact resistance of the final composite material. Further research may elucidate the precise mechanism of action of this compound within this complex matrix.
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